Cas no 71172-81-1 ((6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate)

(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate structure
71172-81-1 structure
Product Name:(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate
CAS No:71172-81-1
MF:C16H26O2
MW:250.376445293427
CID:976178
PubChem ID:6386228
Update Time:2025-04-19

(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate Chemical and Physical Properties

Names and Identifiers

    • (6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate
    • 2-Aethyl-hexanoylchlorid
    • 2-Ethylcaproyl chloride
    • 2-ethylhex
    • 2-ethyl-hexanoic acid chloride
    • 2-Ethylhexanoic acid chloride
    • 2-ethyl-hexanoyl chloride
    • 2-ethylhexanoylchlorid
    • 2-Ethyl-hexen-(2)-saeure-(1)-(6-methyl-cyclohexen-(3)-yl)-methylester
    • 2-Ethyl-hexen-(2)-saeure-(1)-< 6-methyl-cyclohexen-(3)-yl> -methylester
    • AG-H-03397
    • EINECS 212-081-1
    • ethylhexanoyl chloride
    • Hexanoyl chloride, 2-ethyl-
    • NSC92825
    • 71172-81-1
    • NSC-92825
    • Inchi: 1S/C16H26O2/c1-4-6-10-14(5-2)16(17)18-12-15-11-8-7-9-13(15)3/h7-8,10,13,15H,4-6,9,11-12H2,1-3H3/b14-10+
    • InChI Key: QMVXYQBDHSJUEV-GXDHUFHOSA-N
    • SMILES: O(C(/C(=C/CCC)/CC)=O)CC1CC=CCC1C

Computed Properties

  • Exact Mass: 250.19338
  • Monoisotopic Mass: 250.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.